Bicyclo[1.1.1]pentane-1,3-dicarboxamide

• IUPAC Name: bicyclo[1.1.1]pentane-1,3-dicarboxamide
• InChI: InChI=1S/C7H10N2O2/c8-4(10)6-1-7(2-6,3-6)5(9)11/h1-3H2,(H2,8,10)(H2,9,11)
• InChI Key: PYHITRSVNYVALL-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(=O)N)C(=O)N
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol

Description

Bicyclo[1.1.1]pentane-1,3-dicarboxamide is a derivative of Bicyclo[1.1.1]pentane (BCP), which is an organic compound and the simplest member of the bicyclic bridged compounds family. It is a hydrocarbon with a formula of C5H8. The molecular structure consists of three rings of four carbon atoms each. BCP is a highly strained molecule. The BCP structure has been used as an unusual bioisostere for a phenyl ring.

Synthesis Analysis

The synthesis of Bicyclo[1.1.1]pentane-1,3-dicarboxamide involves the construction of the BCP core through the flow photochemical addition of propellane to diacetyl. This process allows the production of the BCP core on a large scale within a day. The haloform reaction of the formed diketone in batch results in Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid in a multigram amount.

Molecular Structure Analysis

The molecular structure of BCP consists of three rings of four carbon atoms each. It is a highly strained molecule due to its unique structure. The BCP structure has been used as an unusual bioisostere for a phenyl ring.

Chemical Reactions Analysis

The chemical reactions involving BCP include the flow photochemical addition of propellane to diacetyl, which forms the BCP core. The haloform reaction of the formed diketone in batch results in Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid.

Physical And Chemical Properties Analysis

Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, a related compound, has a melting point of 260 °C and a predicted boiling point of 205.3±20.0 °C. Its density is predicted to be 1.864±0.06 g/cm3.

Scientific Research Applications

Medicinal Chemistry and Drug Design

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Materials Science

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Functionalization of BCPs

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Organic Synthesis

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Escape from Flatland

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Patent Landscape

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Mechanism of Action

The mechanism of action of BCP derivatives in medicinal chemistry often involves replacing benzene rings in bioactive compounds with the BCP structure. This replacement can improve physicochemical properties such as solubility, lower lipophilicity, and higher metabolic stability.

Safety and Hazards

Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid is classified as Acute Tox. 3 Oral according to its Safety Data Sheet. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Future Directions

The BCP structure has been playing an important role in medicinal chemistry. It has been mentioned in more than 200 patents. The increasing demand from pharmaceutical institutions has initiated many academic groups to work on the elaboration of novel synthetic approaches to substituted BCPs and their analogues.